Cas no 1255099-00-3 (spiro3.5nonane-6-carboxylic acid)

• Product Name: spiro3.5nonane-6-carboxylic acid
• CAS No: 1255099-00-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6595891
• PubChem ID: 83480861
• Update Time: 2026-03-11

spiro3.5nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• spiro3.5nonane-6-carboxylic acid
• Spiro[3.5]nonane-6-carboxylic acid
• MFCD17926464
• EN300-1697602
• 1255099-00-3
• Spiro[3.5]nonane-6-carboxylicacid
• spiro[3.5]nonane-8-carboxylic acid

• Inchi： 1S/C10H16O2/c11-9(12)8-3-1-4-10(7-8)5-2-6-10/h8H,1-7H2,(H,11,12)
• InChI Key： CJTZPIMCOFJEBF-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(C(O)=O)C2)CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 291.7±8.0 °C(Predicted)
• pka: 4.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on spiro3.5nonane-6-carboxylic acid

Recent Advances in the Study of Spiro[3.5]nonane-6-carboxylic Acid (CAS: 1255099-00-3) in Chemical Biology and Pharmaceutical Research

In recent years, spiro[3.5]nonane-6-carboxylic acid (CAS: 1255099-00-3) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its spirocyclic framework, offers a versatile platform for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for spiro[3.5]nonane-6-carboxylic acid, emphasizing its efficient production via a multi-step process involving ring-closing metathesis and subsequent functionalization. The study demonstrated that the spirocyclic core could be further derivatized to enhance its pharmacological properties, such as improved solubility and target binding affinity. These advancements in synthesis have paved the way for more extensive exploration of this compound in drug development.

In terms of biological activity, spiro[3.5]nonane-6-carboxylic acid has shown significant promise as a modulator of G-protein-coupled receptors (GPCRs). A 2023 study in ACS Chemical Biology reported that derivatives of this compound exhibited high selectivity for certain GPCR subtypes, making them potential candidates for treating neurological disorders such as Parkinson's disease and schizophrenia. The researchers utilized molecular docking and in vitro assays to validate the interactions between the spirocyclic scaffold and the receptor binding sites, providing mechanistic insights into its therapeutic potential.

Another area of interest is the application of spiro[3.5]nonane-6-carboxylic acid in antimicrobial research. A team at the University of Cambridge recently identified that certain analogs of this compound displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study, published in Nature Communications, attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of spiro[3.5]nonane-6-carboxylic acid derivatives. A review article in Drug Discovery Today highlighted the need for further preclinical studies to assess toxicity and metabolic stability. However, the compound's structural versatility and demonstrated biological activities position it as a valuable tool for future drug discovery efforts.

In conclusion, spiro[3.5]nonane-6-carboxylic acid (CAS: 1255099-00-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Recent studies have underscored its potential in GPCR modulation, antimicrobial therapy, and beyond. As synthetic methodologies advance and mechanistic understanding deepens, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.